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Compound of Interest

Compound Name:
4-Bromo-2-

(methoxymethoxy)benzaldehyde

CAS No.: 194163-05-8

Cat. No.: B2757853

Get Quote

Chemical Profile & Hazard Assessment
Before handling waste, you must understand the specific reactivity of the "MOM" functionality.

Unlike simple ethers (e.g., methoxy), the methoxymethoxy group is an acetal and is acid-labile.
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Property Specification

Chemical Name 4-Bromo-2-(methoxymethoxy)benzaldehyde

CAS Number 194163-05-8

Molecular Weight 245.07 g/mol

Physical State Solid (typically off-white to yellow powder)

Primary Hazards
Irritant (Skin/Eye/Respiratory), Acute Toxicity

(Oral).

Hidden Hazard
Acid Sensitivity: Hydrolysis yields Formaldehyde

(carcinogen).

Waste Stream Halogenated Organic

Critical "Expert" Insight: The MOM Group Risk
Do not treat this merely as "generic halogenated waste." The methoxymethoxy (MOM) group is

a protecting group designed to be cleaved by acid. If this compound is disposed of in a waste

container containing acidic residues (e.g., from quenching reactions with HCl or H₂SO₄), it will

undergo hydrolysis inside the waste drum.

The Reaction Risk:

Consequences:

Toxic Gas Generation: Accumulation of formaldehyde gas in the headspace of the drum.

Pressure Buildup: Potential for container bulging or "popping" upon opening.

Exposure: Personnel opening the drum later may be exposed to a bolus of carcinogenic

formaldehyde vapor.

Actionable Rule: Ensure the waste stream pH is neutral to basic (pH 7–9) before adding this

compound.

Step-by-Step Disposal Workflow
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Scenario A: Disposing of Pure Solid (Expired/Excess)
Container: Use a wide-mouth high-density polyethylene (HDPE) or glass jar.

Labeling: Affix a hazardous waste label.

Constituents: "4-Bromo-2-(methoxymethoxy)benzaldehyde"[1]

Hazard Checkboxes: Toxic, Irritant.

Segregation: Place in the Solid Halogenated Waste stream.

Crucial: Do not co-mingle with solid acidic waste (e.g., silica gel acidified with HCl).[2]

Scenario B: Disposing of Reaction Solutions
Quench Check: If the reaction mixture is acidic, neutralize it with saturated Sodium

Bicarbonate (NaHCO₃) or Sodium Hydroxide (NaOH) until pH

7.

Solvent Segregation:

If dissolved in DCM/Chloroform: Halogenated Liquid Waste.

If dissolved in Ethyl Acetate/Hexanes: Halogenated Liquid Waste (due to the bromine

atom on the molecule).

Transfer: Pour into the appropriate carboy. Leave 10% headspace.

Visual Decision Logic
The following diagrams illustrate the decision-making process for segregation and the chemical

logic behind the safety warnings.

Figure 1: Waste Segregation Decision Tree
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Caption: Decision matrix ensuring acid-sensitive MOM ethers are not mixed with acidic waste

streams.

Figure 2: The "Hidden Hazard" Mechanism
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Caption: Mechanism of formaldehyde generation if MOM ethers are exposed to acidic waste.

Emergency Spill Procedures
If the solid powder is spilled outside a containment device:

PPE Upgrade: Wear nitrile gloves (double gloved recommended), lab coat, and safety

goggles. If powder is fine and dust is visible, use a NIOSH N95 or P100 respirator to avoid

inhaling brominated/aldehyde particulates.

Containment: Do not dry sweep, which generates dust. Cover the spill with wet paper towels

or an oil-dri absorbent pad to dampen the powder.

Cleanup: Scoop the damp material into a sealable bag or jar.

Surface Decontamination: Wipe the area with a soap and water solution. Do not use bleach

(potential reaction with aldehyde).

Disposal: Label the debris as "Hazardous Waste: Solids with Halogenated Organic Residue"

and dispose of via EHS.

Regulatory Compliance (RCRA)
Waste Code: This compound is not specifically P- or U-listed by the EPA.

Characteristic Waste: It falls under D001 (Ignitable) if in flammable solvent, but primarily is

treated as non-specific halogenated waste.
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Best Practice: Always tag as "Halogenated" to ensure it is routed to High-BTU incineration

with scrubber systems (to capture HBr generated during combustion).

References
National Center for Biotechnology Information (PubChem).Compound Summary for CAS

194163-05-8. PubChem. [Link]

Greene, T. W., & Wuts, P. G. M.Protective Groups in Organic Synthesis. Wiley-Interscience.

[3] (Referenced for MOM group stability and hydrolysis conditions). [Link]

Princeton University EHS.Laboratory Waste Disposal Guide: Halogenated Solvents. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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